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Compound of Interest

Compound Name: Dibenzyl selenide

Cat. No.: B155906

An In-depth Guide to the Physicochemical Properties and Synthetic Methodologies of Dibenzyl
Selenide

This technical guide provides a concise yet comprehensive overview of dibenzyl selenide, a
simple organoselenium compound. While its close relative, dibenzyl diselenide, has been the
subject of more extensive research, this document focuses on the available technical data for
dibenzyl selenide, addressing its chemical identity, and potential synthetic routes. This
information is intended to be a valuable resource for researchers and professionals in the field
of drug discovery and development who are exploring the potential of organoselenium
compounds.

Core Physicochemical Data

The fundamental physicochemical properties of dibenzyl selenide are summarized in the table
below. It is crucial to distinguish it from dibenzyl diselenide, which possesses two selenium
atoms.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b155906?utm_src=pdf-interest
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

Dibenzyl selenide

[1]

Benzyl selenide, Dibenzyl

Synonyms monoselenide, [1]
(benzylseleno)methylbenzene

CAS Number 1842-38-2 [11[2]

Molecular Formula Ci14H14Se [1112]

Molecular Weight 261.22 g/mol [1][2]
Not explicitly stated for

Appearance dibenzyl selenide, but related
compounds are often solids.

Melting Point 45 °C [1]

Boiling Point 362.31+31.0 °C (Predicted) [1]

Synthetic Approaches

While detailed, step-by-step experimental protocols for the synthesis of dibenzyl selenide are

not extensively documented in readily available literature, a general synthetic strategy can be

inferred from the synthesis of other organoselenium compounds. The synthesis of dibenzyl

selenide can be approached via the reaction of a benzyl halide with a selenium nucleophile. A

plausible synthetic workflow is outlined below.
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Caption: Generalized workflow for the synthesis of dibenzyl selenide.
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Biological Activity and Signaling Pathways: A
Research Gap

A thorough review of the existing scientific literature reveals a significant research gap
concerning the specific biological activities and associated signaling pathways of dibenzyl
selenide. Much of the research on the biological effects of benzyl-containing organoselenium
compounds has focused on dibenzyl diselenide. Studies on dibenzyl diselenide suggest it can
exhibit both antioxidant and pro-oxidant properties, depending on the cellular context.[3] For
instance, it has been reported to induce the production of reactive oxygen species (ROS) in

cancer cells, potentially leading to cell death.[3]

Given the chemical similarity, it is plausible that dibenzyl selenide could also participate in
redox-related biological processes. Organoselenium compounds are known to interact with
thiols and can modulate cellular redox environments. However, without direct experimental
evidence, any discussion of the specific signaling pathways affected by dibenzyl selenide

would be speculative.

The diagram below illustrates a generalized mechanism by which organoselenium compounds
can exert their effects, which may serve as a hypothetical framework for future studies on

dibenzyl selenide.
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Caption: Potential redox-modulating role of organoselenium compounds.

Future Directions and Conclusion

Dibenzyl selenide remains a relatively understudied compound within the broader field of
organoselenium chemistry. While its basic physicochemical properties are known, there is a
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clear need for further research to elucidate its biological effects and potential as a modulator of
cellular signaling pathways. For drug development professionals, this represents both a
challenge and an opportunity. The synthesis of dibenzyl selenide appears feasible based on
established chemical principles, and its structural simplicity makes it an attractive candidate for
foundational studies into the structure-activity relationships of monoselenides. Future research
should focus on robust synthesis and purification protocols, followed by systematic in vitro and
in vivo evaluations to determine its biological activity profile and potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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